Cas no 191328-16-2 (4-(4-fluorophenyl)methyl-4-methoxypiperidine)

• Product Name: 4-(4-fluorophenyl)methyl-4-methoxypiperidine
• CAS No: 191328-16-2
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 3853330
• PubChem ID: 18794749
• Update Time: 2025-06-14

4-(4-fluorophenyl)methyl-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(4-fluorophenyl)methyl]-4-methoxy-
• 4-(4-fluorophenyl)methyl-4-methoxypiperidine
• 191328-16-2
• 4-[(4-fluorophenyl)methyl]-4-methoxypiperidine
• SCHEMBL8111267
• 4-(4-Fluorobenzyl)-4-methoxypiperidine
• EN300-1821356

• Inchi： 1S/C13H18FNO/c1-16-13(6-8-15-9-7-13)10-11-2-4-12(14)5-3-11/h2-5,15H,6-10H2,1H3
• InChI Key： ORQZBMZKZBURSN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1(CCNCC1)OC

Computed Properties

• Exact Mass: 223.137242360Da
• Monoisotopic Mass: 223.137242360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(4-fluorophenyl)methyl-4-methoxypiperidine

Comprehensive Overview of 4-(4-Fluorophenyl)methyl-4-methoxypiperidine (CAS No. 191328-16-2)

4-(4-Fluorophenyl)methyl-4-methoxypiperidine (CAS No. 191328-16-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique structural features, including a fluorophenyl group and a methoxy substituent, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity and stability under various conditions.

The compound's molecular structure and physicochemical properties make it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Recent trends in the pharmaceutical industry highlight the growing demand for fluorinated compounds, as they often exhibit enhanced bioavailability and metabolic stability. 4-(4-Fluorophenyl)methyl-4-methoxypiperidine aligns with this trend, offering researchers a scaffold for developing novel therapeutics targeting central nervous system (CNS) disorders, inflammation, and other therapeutic areas.

In the context of synthetic chemistry, this compound serves as a key intermediate in the preparation of heterocyclic compounds. Its piperidine core is a common motif in many biologically active molecules, making it a focal point for drug design and optimization. The incorporation of a fluorine atom further enhances its potential, as fluorine is known to improve binding affinity and selectivity in drug-receptor interactions. This has led to increased interest in 191328-16-2 as a tool for exploring new chemical spaces in high-throughput screening campaigns.

From an analytical chemistry perspective, 4-(4-Fluorophenyl)methyl-4-methoxypiperidine can be characterized using advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure precise identification and purity assessment, which are critical for its application in research and development. The compound's stability profile and solubility in common organic solvents further facilitate its use in laboratory settings.

Recent advancements in green chemistry have also spurred interest in optimizing the synthesis of 191328-16-2 to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to improve the efficiency and sustainability of its production. This aligns with broader industry efforts to reduce waste and energy consumption in chemical manufacturing, addressing concerns raised by environmentally conscious consumers and regulatory bodies.

In summary, 4-(4-Fluorophenyl)methyl-4-methoxypiperidine (CAS No. 191328-16-2) represents a promising compound with diverse applications in pharmaceutical research, material science, and synthetic chemistry. Its unique structural attributes and compatibility with modern drug discovery paradigms make it a valuable asset for scientists seeking to innovate in these fields. As the demand for fluorinated building blocks continues to rise, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry and beyond.